![B1574999 Protein SSX2 (37-54)](/img/no-structure.png)
Protein SSX2 (37-54)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Protein SSX2
Scientific Research Applications
Cancer/Testis Antigens and Melanoma Research
Protein SSX2, part of the SSX gene family, is primarily studied in the context of cancer, especially melanoma. It's identified as a cancer/testis antigen, meaning it's normally expressed only in the testis and, at very low levels, in the thyroid, but aberrantly expressed in various cancers, including melanomas. SSX proteins, including SSX2, have been a target for the development of cancer immunotherapy protocols. A study by dos Santos et al. (2000) found heterogeneous SSX expression in melanoma cases, underlining its potential in cancer research and treatment.
Interaction with Other Proteins in Cancer
The SSX2 protein interacts with other proteins, like RAB3IP and SSX2IP, which may be crucial in understanding cancer growth mechanisms. The study by de Bruijn et al. (2002) highlighted these interactions, suggesting their significance in the cellular signaling networks involved in cancer.
Role in Synovial Sarcoma
SSX1 and SSX2 are known for their involvement in synovial sarcoma due to a specific translocation resulting in SYT-SSX fusion proteins. This fusion is a hallmark of synovial sarcoma, suggesting a significant role in the disease's pathology. The work by Crew et al. (1995) delves into this aspect, enhancing our understanding of synovial sarcoma at the molecular level.
Potential in Immunotherapy
Proteins like SSX2 are being investigated for their potential in immunotherapy, especially for cancers like prostate cancer. As Smith et al. (2011) noted, SSX2 and other SSX proteins could be valuable targets for tumor immunotherapy, especially in metastatic cancers.
Epigenetic Regulation and Transcription Control
SSX2 plays a role in epigenetic gene regulation, as observed in synovial sarcoma. The SS18-SSX2 fusion protein, in particular, has been shown to induce gene deregulation through epigenetic mechanisms, which could have implications for the development and management of synovial sarcomas (de Bruijn et al., 2006).
Impact on Chromatin Structure and Function
SSX2's role extends to regulating chromatin structure and function, as it antagonizes polycomb group body formation and gene repression, as explored by Gjerstorff et al. (2014). This suggests its involvement in broader cellular processes beyond just cancer.
Properties
sequence |
WEKMKASEKIFYVYMKRK |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Protein SSX2 (37-54) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.